molecular formula C17H21NO2 B8399708 1-Cyano-2-(1-ethyl-propyl)-cyclopropanecarboxylic acid benzyl ester

1-Cyano-2-(1-ethyl-propyl)-cyclopropanecarboxylic acid benzyl ester

Cat. No.: B8399708
M. Wt: 271.35 g/mol
InChI Key: SRJMSACIILKXEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyano-2-(1-ethyl-propyl)-cyclopropanecarboxylic acid benzyl ester is a useful research compound. Its molecular formula is C17H21NO2 and its molecular weight is 271.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H21NO2

Molecular Weight

271.35 g/mol

IUPAC Name

benzyl 1-cyano-2-pentan-3-ylcyclopropane-1-carboxylate

InChI

InChI=1S/C17H21NO2/c1-3-14(4-2)15-10-17(15,12-18)16(19)20-11-13-8-6-5-7-9-13/h5-9,14-15H,3-4,10-11H2,1-2H3

InChI Key

SRJMSACIILKXEW-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)C1CC1(C#N)C(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CCC(C=C(C#N)C(=O)OCc1ccccc1)CC
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Synthesis routes and methods II

Procedure details

To a solution of 2-cyano-4-ethyl-hex-2-enoic acid benzyl ester (3.76 g, 14.6 mmol) in 80 mL acetonitrile was added nitromethane (3.95 mL, 73 mmol), followed by DBU (2.18 mL, 14.6 mmol) resulting in an orange solution. The reaction was heated to 60° C. for 16 hours, then cooled and partitioned between Et2O and 1N HCl (aq). The phases were separated, and the organic phase washed with brine, dried (MgSO4), and concentrated. Flash chromatography of the residue (5→10% EtOAc/hexanes) afforded 2.63 g (66%) of 1-cyano-2-(1-ethyl-propyl)-cyclopropanecarboxylic acid benzyl ester as a pale yellow oil. 1H NMR (CDCl3) δ 7.35 (m, 5H), 5.22 (m, 2H), 1.86 (dd, J=9.0, 4.6 Hz, 1H), 1.72 (m, 1H), 1.45–1.57 (m, 4H), 1.42 (dd, J=8.3, 4.6 Hz, 1H), 1.14 (m, 1H), 0.93 (m, 6H). 13C NMR δ 168.21, 135.12, 128.88, 128.73, 128.16, 117.77, 68.25, 42.41, 36.72, 26.18, 25.97, 25.20, 19.33, 11.19, 10.84. LRMS: m/z 272.1 (M+1). IR (neat) 2245, 1734 cm−1. Anal. Calcd for C17H21NO2: C, 75.25; H, 7.80; N, 5.16. Found: C, 75.44; H, 7.83; N, 5.22.
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2-cyano-4-ethyl-hex-2-enoic acid benzyl ester
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3.76 g
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3.95 mL
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80 mL
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2.18 mL
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